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A Comparative Guide to Standard Methods for
Ozone Determination
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review and comparison of standard methods for the

determination of ozone, with a particular focus on the widely used Indigo Method. The following

sections detail the principles, performance characteristics, and experimental protocols for key

methodologies, enabling an informed selection for specific research and development

applications.

Comparison of Ozone Determination Methods
The selection of an appropriate method for ozone determination is critical and depends on

factors such as the required sensitivity, the presence of interfering substances, and the need

for continuous monitoring. The table below summarizes the key performance characteristics of

four standard methods: the Indigo Method, UV Absorption, Chemiluminescence, and

Iodometric Titration.
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Parameter Indigo Method UV Absorption
Chemiluminesc

ence

Iodometric

Titration

Principle

Colorimetric;

decolorization of

indigo

trisulfonate by

ozone.

Spectrophotomet

ric; absorption of

UV light by

ozone at 254 nm.

Emission of light

from the reaction

of ozone with a

chemiluminescen

t reagent (e.g.,

ethylene, nitric

oxide).

Volumetric

titration;

oxidation of

iodide to iodine

by ozone,

followed by

titration with

sodium

thiosulfate.

Detection Limit 2 - 7.3 ppb[1][2] ~3 ppb[3] ~20 ppt[4] 0.03 mg/L[5]

Precision 1 - 5%[2] 3 - 5%[3] High
± 1% at ≥ 3

mg/L[5]

Accuracy High High (± 2%)[3] High

Variable;

sensitive to

procedural

variations[6]

Response Time Fast (minutes)[1] Fast (seconds)[3]

Very Fast

(milliseconds to

seconds)

Slow (minutes to

hours)

Interferences

Chlorine (can be

masked),

Bromine,

Oxidized

Manganese[2]

Volatile organic

compounds that

absorb at 254

nm.

Ethylenic

hydrocarbons,

sulfur

compounds[7]

Other oxidizing

agents (e.g.,

chlorine,

peroxides),

reducing agents.

Advantages

Simple,

selective,

relatively low

cost, stable

reagent.[2][8]

Continuous, non-

destructive,

absolute

measurement.

Extremely

sensitive, highly

selective, wide

dynamic range.

Low cost,

established

standard

method.

Disadvantages Not suitable for

continuous

Higher initial

instrument cost,

Requires a

source of

Labor-intensive,

not specific to
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monitoring,

potential for

interferences.

requires clear

sample.

reagent gas,

potential for

interferences.

ozone, sensitive

to experimental

conditions.[9]

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Indigo Method
This method is based on the decolorization of a blue indigo dye solution by ozone. The loss of

color is directly proportional to the ozone concentration and is measured

spectrophotometrically at 600 nm.

Materials:

Spectrophotometer capable of measuring at 600 nm

Volumetric flasks and pipettes

Indigo trisulfonate reagent

Phosphate buffer solution (pH 2)

Malonic acid (for chlorine interference removal, if necessary)

Ozone-free water (for blank)

Procedure:

Reagent Preparation: Prepare the indigo stock solution and the phosphate buffer as per

standard laboratory procedures.

Sample Collection: Collect the water sample to be analyzed. The analysis should be

performed immediately after collection due to the instability of ozone.

Blank Preparation: In a volumetric flask, add the indigo reagent and phosphate buffer to

ozone-free water. This will serve as the blank (A).
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Sample Preparation: To a separate volumetric flask, add the indigo reagent and phosphate

buffer. Then, add the collected water sample (B). If chlorine is present, add malonic acid to

mask its interference.

Measurement: Measure the absorbance of both the blank (A) and the sample (B) at 600 nm

using the spectrophotometer.

Calculation: The ozone concentration is calculated based on the difference in absorbance

between the blank and the sample, using a predetermined calibration factor.

UV Absorption Method
This method relies on the strong absorption of ultraviolet (UV) light by ozone at a wavelength of

254 nm. The concentration of ozone is determined by the extent of UV light absorption

according to the Beer-Lambert law.

Materials:

UV Ozone Analyzer with a low-pressure mercury lamp and a detector

Gas-tight sampling lines

Zero air or nitrogen for instrument zeroing

Ozone generator for calibration

Procedure:

Instrument Setup and Warm-up: Turn on the UV ozone analyzer and allow it to warm up and

stabilize according to the manufacturer's instructions.

Zeroing: Flow zero air or nitrogen through the instrument to establish a zero baseline.

Calibration: Introduce a known concentration of ozone from a calibrated ozone generator to

create a calibration curve.

Sampling: Draw the gas sample containing ozone through the absorption cell of the analyzer

using a pump.
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Measurement: The instrument continuously measures the intensity of the UV light passing

through the sample and a reference path (or after scrubbing the ozone). The difference in

light intensity is used to calculate the ozone concentration in real-time.

Data Logging: Record the ozone concentration readings from the analyzer's output.

Chemiluminescence Method
This highly sensitive method is based on the chemiluminescent reaction between ozone and a

specific reagent, typically ethylene or nitric oxide. The light produced in this reaction is detected

by a photomultiplier tube, and its intensity is proportional to the ozone concentration.

Materials:

Chemiluminescence Ozone Analyzer

Source of reactant gas (e.g., ethylene or nitric oxide)

Zero air or nitrogen for zeroing

Ozone generator for calibration

Procedure:

Instrument Setup: Set up the chemiluminescence analyzer and ensure a stable supply of the

reactant gas.

Zeroing: Introduce zero air into the analyzer to set the baseline.

Calibration: Calibrate the instrument using a certified ozone standard.

Sampling: Introduce the gas sample into the reaction chamber of the analyzer.

Reaction and Detection: The sample gas mixes with the reactant gas, and the resulting

chemiluminescence is measured by the photomultiplier tube.

Concentration Reading: The instrument's electronics convert the light signal into an ozone

concentration reading.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211095?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Iodometric Titration
This is a classic wet-chemical method for ozone determination. Ozone oxidizes iodide ions (I⁻)

to iodine (I₂), which is then titrated with a standardized sodium thiosulfate (Na₂S₂O₃) solution.

Materials:

Burette, flasks, and pipettes

Potassium iodide (KI) solution (typically 2%)

Sulfuric acid (H₂SO₄)

Standardized sodium thiosulfate (Na₂S₂O₃) solution

Starch indicator solution

Procedure:

Sample Collection: Bubble a known volume of the gas sample through a specific volume of

the potassium iodide solution in an impinger or gas washing bottle.

Acidification: After sampling, acidify the KI solution with sulfuric acid to a pH below 2.

Titration: Titrate the liberated iodine with the standardized sodium thiosulfate solution until

the yellow-brown color of the iodine fades to a pale yellow.

Endpoint Determination: Add a few drops of starch indicator solution. The solution will turn

blue-black. Continue the titration dropwise until the blue color disappears completely. This is

the endpoint.

Calculation: Calculate the concentration of ozone from the volume of sodium thiosulfate

used, its normality, and the volume of the gas sample.

Visualizations
The following diagrams illustrate the workflow of the Indigo Method and provide a decision-

making framework for selecting an appropriate ozone determination method.
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Indigo Method Experimental Workflow

Preparation Sampling & Reaction

Measurement & Analysis
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Caption: Workflow for ozone determination using the Indigo Method.
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Decision Tree for Ozone Determination Method Selection
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Caption: Decision tree for selecting a suitable ozone determination method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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